2-[3-(3-methylbutyl)-2,4-dioxo-3,4-dihydrothieno[3,2-d]pyrimidin-1(2H)-yl]-N-(3-phenylpropyl)acetamide

• Molecular Formula: C22H27N3O3S
• Molecular Weight: 413.5 g/mol
• IUPAC Name: 2-[3-(3-methylbutyl)-2,4-dioxothieno[3,2-d]pyrimidin-1-yl]-N-(3-phenylpropyl)acetamide
• InChI: InChI=1S/C22H27N3O3S/c1-16(2)10-13-24-21(27)20-18(11-14-29-20)25(22(24)28)15-19(26)23-12-6-9-17-7-4-3-5-8-17/h3-5,7-8,11,14,16H,6,9-10,12-13,15H2,1-2H3,(H,23,26)
• InChI Key: HJYIHXSBSRAKRV-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CCN1C(=O)C2=C(C=CS2)N(C1=O)CC(=O)NCCCC3=CC=CC=C3

Description

2-[3-(3-Methylbutyl)-2,4-dioxo-3,4-dihydrothieno[3,2-d]pyrimidin-1(2H)-yl]-N-(3-phenylpropyl)acetamide is a thieno[3,2-d]pyrimidine derivative characterized by a bicyclic heteroaromatic core fused with a thiophene ring. Key structural features include:

• A 3-methylbutyl group at position 3, contributing to lipophilicity and steric bulk.
• An N-(3-phenylpropyl)acetamide side chain, enhancing solubility and enabling interactions with hydrophobic targets.

Comparison with Similar Compounds

Key Observations :

• Electron-Deficient Cores: Thieno- and pyrazolo-pyrimidines exhibit stronger electron-deficient character than pyrrolo- or tetrahydropyrimidines, influencing reactivity and target binding.
• Aromaticity: Fully aromatic cores (e.g., thieno/pyrazolo) favor planar interactions (e.g., π-stacking), while saturated cores (e.g., tetrahydropyrimidine) enhance solubility .

Substituent Effects on Physicochemical Properties

Compound	Substituents	Impact on Properties	Reference
Target Compound	3-Methylbutyl, N-(3-phenylpropyl)	High lipophilicity (logP ~4–5 estimated); potential for membrane permeability.	N/A
Example 83 (Patent)	Fluoro groups, chromen-4-one	Fluorine atoms increase metabolic stability; chromenone enhances π-π interactions .
Pharmacopeial PF 43(1) Derivatives	Dimethylphenoxy, hydroxy, diphenyl	Polar groups (hydroxy) improve aqueous solubility; diphenyl adds steric hindrance .

Key Observations :

• Lipophilicity : The target’s 3-methylbutyl and phenylpropyl groups likely increase logP compared to polar derivatives (e.g., hydroxy-containing Pharmacopeial compounds).
• Metabolic Stability: Fluorinated analogs (Example 83) may exhibit longer half-lives than non-halogenated compounds .

Key Observations :

• Cross-Coupling : Example 83 uses Pd-catalyzed Suzuki coupling, a common method for introducing aryl/heteroaryl groups .
• Heterocyclization: Rodríguez et al.

Research Findings and Implications

• Activity Trends: Pyrazolo[3,4-d]pyrimidines (Example 83) with fluorophenyl groups show promise in oncology due to kinase inhibition , while thienopyrimidines may target different enzymes.
• Solubility Challenges : The target’s high lipophilicity may limit aqueous solubility, necessitating formulation optimization (e.g., salt formation).

Q & A

Q. How are off-target effects minimized during preclinical evaluation?

• Methodological Answer :
• Selectivity Profiling : Kinase inhibitor panels (e.g., Eurofins KinaseProfiler) identify cross-reactivity .
• Transcriptomics : RNA-seq of treated cells identifies unintended pathway modulation .